Cas no 13566-36-4 (Quinoline, 3-(1H-tetrazol-5-yl)-)

Quinoline, 3-(1H-tetrazol-5-yl)- structure
13566-36-4 structure
Product Name:Quinoline, 3-(1H-tetrazol-5-yl)-
CAS No:13566-36-4
MF:C10H7N5
MW:197.196080446243
CID:3713228
PubChem ID:22395690
Update Time:2025-04-22

Quinoline, 3-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 3-(1H-tetrazol-5-yl)-
    • Quinoline, 3-(2H-tetrazol-5-yl)-
    • Z1001050
    • CHEMBL3228148
    • DTXSID801308019
    • 13566-36-4
    • SCHEMBL2217103
    • 3-(2H-tetrazol-5-yl)quinoline
    • NCTWQUYOOHAZLQ-UHFFFAOYSA-N
    • 3-(2H-tetrazole-5-yl)-quinoline
    • Inchi: 1S/C10H7N5/c1-2-4-9-7(3-1)5-8(6-11-9)10-12-14-15-13-10/h1-6H,(H,12,13,14,15)
    • InChI Key: NCTWQUYOOHAZLQ-UHFFFAOYSA-N
    • SMILES: N1C=C(C2N=NNN=2)C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 197.07014524g/mol
  • Monoisotopic Mass: 197.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.4Ų
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